Cas no 2680841-93-2 (4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid)

4-(Chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid is a specialized heterocyclic compound featuring a thiazole core functionalized with chloromethyl, trifluoroacetamido, and carboxylic acid groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The chloromethyl group offers reactivity for further derivatization, while the trifluoroacetamido moiety enhances metabolic stability and lipophilicity. The carboxylic acid functionality allows for additional modifications or salt formation. This compound is particularly useful in medicinal chemistry for designing protease inhibitors or antimicrobial agents due to its balanced reactivity and structural versatility. High purity and well-defined synthetic pathways ensure consistent performance in research applications.
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid structure
2680841-93-2 structure
Product Name:4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
CAS No:2680841-93-2
MF:C10H10ClF3N2O3S
MW:330.711210727692
CID:5625045
PubChem ID:165921102
Update Time:2025-10-29

4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
    • 2680841-93-2
    • EN300-28295665
    • Inchi: 1S/C10H10ClF3N2O3S/c1-2-3-16(8(19)10(12,13)14)9-15-5(4-11)6(20-9)7(17)18/h2-4H2,1H3,(H,17,18)
    • InChI Key: DAXPYYRDWBHLMV-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C(=O)O)SC(=N1)N(C(C(F)(F)F)=O)CCC

Computed Properties

  • Exact Mass: 330.0052755g/mol
  • Monoisotopic Mass: 330.0052755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 98.7Ų

4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28295665-1g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2
1g
$671.0 2023-09-07
Enamine
EN300-28295665-5g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2
5g
$1945.0 2023-09-07
Enamine
EN300-28295665-10g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2
10g
$2884.0 2023-09-07
Enamine
EN300-28295665-0.05g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2 95.0%
0.05g
$563.0 2025-03-19
Enamine
EN300-28295665-0.1g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2 95.0%
0.1g
$591.0 2025-03-19
Enamine
EN300-28295665-0.25g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2 95.0%
0.25g
$617.0 2025-03-19
Enamine
EN300-28295665-0.5g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2 95.0%
0.5g
$645.0 2025-03-19
Enamine
EN300-28295665-1.0g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2 95.0%
1.0g
$671.0 2025-03-19
Enamine
EN300-28295665-2.5g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2 95.0%
2.5g
$1315.0 2025-03-19
Enamine
EN300-28295665-5.0g
4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid
2680841-93-2 95.0%
5.0g
$1945.0 2025-03-19

Additional information on 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid

Introduction to 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic Acid (CAS No. 2680841-93-2)

4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid (CAS No. 2680841-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a trifluoroacetamido moiety, and a thiazole ring system. These structural elements contribute to its potential therapeutic applications and biological activities.

The chloromethyl group in the molecule is a versatile functional group that can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions. This property makes the compound a valuable intermediate in the synthesis of more complex molecules. The presence of the trifluoroacetamido moiety imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The thiazole ring system is known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

Recent studies have explored the potential of 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid in various therapeutic areas. One notable area of research is its application in the development of novel antibiotics. The compound's ability to disrupt bacterial cell walls and inhibit essential enzymes has been demonstrated in several in vitro studies. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli.

In addition to its antibacterial properties, 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid has shown promise in the treatment of viral infections. Research conducted at the University of California revealed that the compound can inhibit the replication of influenza viruses by interfering with viral RNA synthesis. This finding suggests that the compound could be a potential lead for developing antiviral drugs against emerging viral threats.

The anti-inflammatory properties of 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid have also been investigated. In a study published in the European Journal of Pharmacology, it was found that the compound effectively reduced inflammation in animal models of arthritis. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

Beyond its therapeutic applications, 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid has been studied for its potential use as a chemical probe in biological research. The compound's unique structure allows it to selectively bind to specific protein targets, making it useful for investigating protein-protein interactions and signaling pathways. This application has significant implications for drug discovery and development.

The synthesis of 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 5-aminothiazole with chloroacetyl chloride to form the chloromethyl derivative. Subsequent coupling with trifluoroacetic anhydride and propylamine yields the final product. Advanced techniques such as microwave-assisted synthesis and catalysts have been employed to improve the efficiency and scalability of this process.

The physical and chemical properties of 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid, including its solubility in various solvents and thermal stability, have been characterized using analytical methods such as NMR spectroscopy and mass spectrometry. These properties are crucial for optimizing formulation strategies and ensuring the stability of pharmaceutical products containing this compound.

In conclusion, 4-(chloromethyl)-2-(2,2,2-trifluoro-N-propylacetamido)-1,3-thiazole-5-carboxylic acid (CAS No. 2680841-93-2) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk